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Compound of Interest

Compound Name:
Sodium 4-formylbenzene-1,3-

disulfonate

Cat. No.: B051454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium Benzaldehyde-2,4-

disulfonate, a key organic intermediate. The document details its chemical structure,

physicochemical properties, and significant applications, with a focus on quantitative data and

established experimental protocols.

Chemical Identity and Structure
Disodium Benzaldehyde-2,4-disulfonate, also known by its IUPAC name Disodium 4-
Formylbenzene-1,3-disulfonate, is an aromatic compound containing an aldehyde group and

two sulfonate groups.[1][2] These functional groups make it a versatile precursor in various

chemical syntheses. The compound is typically available as a hydrate.[3][4][5]

Table 1: Chemical Identifiers for Disodium Benzaldehyde-2,4-disulfonate
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Identifier Value

IUPAC Name Disodium 4-formylbenzene-1,3-disulfonate[2]

Common Synonyms

Benzaldehyde-2,4-disulfonic acid disodium salt,

Disodium 4-formyl-1,3-benzenedisulfonate,

Disodium 2,4-disulfo benzaldehyde[1][3][5]

CAS Number (Anhydrous) 33513-44-9[1][2][3][6]

CAS Number (Hydrate) 207291-88-1[4][7]

Molecular Formula (Anhydrous) C₇H₄Na₂O₇S₂[2][8]

Molecular Weight (Anhydrous) 310.21 g/mol [1][2][3]

EC Number 251-551-0[1]

graph "Disodium_Benzaldehyde_2_4_disulfonate_Structure" {

layout=neato;

node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=12];

// Benzene Ring with substitutions

C1 [label="C", pos="0,1!"];

C2 [label="C", pos="-0.866,0.5!"];

C3 [label="C", pos="-0.866,-0.5!"];

C4 [label="C", pos="0,-1!"];

C5 [label="C", pos="0.866,-0.5!"];

C6 [label="C", pos="0.866,0.5!"];

// Bonds in the ring

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;
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C5 -- C6;

C6 -- C1;

// Substituents// Aldehyde group at C1 (position 1)

C_CHO [label="C", pos="0,2.2!"];

H_CHO [label="H", pos="-0.5,2.8!"];

O_CHO [label="O", pos="0.5,2.8!"];

C1 -- C_CHO [label=""];

C_CHO -- H_CHO;

C_CHO -- O_CHO [style=double];

// Sulfonate group at C2 (position 2)

S1 [label="S", pos="-2.2,0.8!"];

O1S1 [label="O", pos="-2.8,0!"];

O2S1 [label="O⁻Na⁺", pos="-2.8,1.6!"];

O3S1 [label="O", pos="-1.6,1.6!"];

C2 -- S1;

S1 -- O1S1 [style=double];

S1 -- O2S1;

S1 -- O3S1 [style=double];

// Sulfonate group at C4 (position 4)

S2 [label="S", pos="0,-2.2!"];

O1S2 [label="O", pos="-0.8,-2.8!"];

O2S2 [label="O⁻Na⁺", pos="0.8,-2.8!"];

O3S2 [label="O", pos="0,-1.6!"];

C4 -- S2;

S2 -- O1S2;

S2 -- O2S2;

S2 -- O3S2 [style=double];
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// Aromatic hydrogens

H3 [label="H", pos="-1.5,-1!"];

H5 [label="H", pos="1.5,-1!"];

H6 [label="H", pos="1.5,1!"];

C3 -- H3;

C5 -- H5;

C6 -- H6;

}

Caption: 2D Chemical Structure of Disodium Benzaldehyde-2,4-disulfonate.

Physicochemical and Spectral Data
The compound is a stable, water-soluble solid, making it suitable for use in aqueous reaction

media. Its physical properties are summarized below.

Table 2: Physicochemical Properties

Property Value

Appearance
White to off-white or light yellow

powder/crystals[3][9]

Solubility Soluble in water[1][9][10]

Density ~1.18 g/cm³[1][9]

Melting Point
83-84 °C (anhydrous)[9]; Other sources report

N/A[1][2]

Purity ≥97%[3][6]

Table 3: Available Spectral and Analytical Data
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Analysis Type Availability / Observation

¹H NMR
Spectrum data is available via suppliers like

Sigma-Aldrich[1]

¹³C NMR
Spectrum data is available via suppliers like

Sigma-Aldrich[1]

FTIR
Used for structural confirmation in quality

control[9]

Purity Assay (GC) 99.8%[9]

Water Content (Karl Fischer) ~5.53%[9]

Key Applications in Research and Industry
Disodium Benzaldehyde-2,4-disulfonate serves as a crucial intermediate in several industrial

and research applications.

Dye Synthesis: It is a primary building block for triphenylmethane and xanthene dyes.[1][8]

[10][11]

Fluorescent Probes: The xanthene dyes synthesized from this compound are integral

components in fluorescence-based sensors, which are critical for advanced imaging

applications in biomedical research.[1][2][10]

Optical Brighteners: The compound is used to synthesize oxadiazole-based stilbene optical

brighteners.[1][2][10]

UV Protection: These optical brighteners can function as ultraviolet radiation protectants,

notably for insect baculoviruses used in biological pest control.[1][2][10]

Electroplating: It also finds use in the electroplating industry.[8][11]

Experimental Protocols: Synthesis
The synthesis of disodium Benzaldehyde-2,4-disulfonate has been established through several

routes. The following protocols are adapted from patented industrial processes.
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Protocol 1: Synthesis from 2,4-Dichlorobenzaldehyde
This method involves the nucleophilic aromatic substitution of chlorine atoms with sulfite

groups.

Materials:

2,4-Dichlorobenzaldehyde (1 mol, 175 g)

Sodium sulfite (2.06 mol, 260 g)

Deionized water (1100 g)

Sodium hypochlorite solution (13% w/w, approx. 200 g)

High-pressure reactor

Procedure:

Prepare a solution of sodium sulfite in deionized water within a sealed high-pressure reaction

vessel.

Add 2,4-dichlorobenzaldehyde to the sulfite solution.

Seal the reactor and heat the mixture to 170°C for 2.5 to 5 hours with continuous stirring.[8]

After the reaction, cool the vessel and concentrate the resulting solution to approximately

65% of its initial weight.

Cool the concentrated solution to 5°C.

Perform an oxidation step by adding sodium hypochlorite solution to the cooled mixture.

The final product is isolated by centrifuging the mixture, yielding the disodium salt of

benzaldehyde-2,4-disulfonic acid. The reported yield is approximately 86% of the theoretical

maximum.[8]
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Protocol 2: One-Pot Synthesis from 2,4-Dichlorobenzal
Chloride
This process achieves the synthesis in a single reaction vessel, starting from the corresponding

benzal chloride.

Materials:

2,4-Dichlorobenzal chloride (1 mol, 230 g)

Sodium sulfite (2.06 mol, 260 g)

Sodium hydrogen carbonate (2.14 mol, 180 g)

Deionized water (1045 g)

Sodium hypochlorite solution (13% w/w, approx. 140 g)

High-pressure reactor

Procedure:

In a high-pressure reactor, combine 2,4-dichlorobenzal chloride with an aqueous solution

containing both sodium sulfite and sodium hydrogen carbonate (which acts as an acid

scavenger).[11]

Seal the reactor and heat the mixture to 170°C for 3.5 hours while stirring.[11]

Cool the reaction mixture and concentrate it to 70% of the initial weight.

Oxidize the resulting solution with 140 g of sodium hypochlorite solution.

Isolate the product by centrifugation. This method yields the final product at approximately

75.6% of the theoretical yield.[11]

***dot digraph "Synthesis_Workflow" { graph [fontname="Arial", fontsize=12]; node [shape=box,

style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", style="filled"]; edge

[fontname="Arial", fontsize=12, color="#5F6368"];

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.scbt.com/p/4-formylbenzene-1-3-disulfonic-acid-disodium-salt-207291-88-1
https://www.scbt.com/p/4-formylbenzene-1-3-disulfonic-acid-disodium-salt-207291-88-1
https://www.scbt.com/p/4-formylbenzene-1-3-disulfonic-acid-disodium-salt-207291-88-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


// Nodes start [label="Starting Material\n(e.g., 2,4-Dichlorobenzaldehyde)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; reagents [label="Aqueous Sodium Sulfite\n(+ Acid Scavenger if

needed)", fillcolor="#FBBC05", fontcolor="#202124"]; reaction [label="High-Pressure

Reaction\n(140-180°C)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

concentration [label="Solution Concentration"]; oxidation [label="Oxidation\n(Sodium

Hypochlorite)"]; isolation [label="Product Isolation\n(Centrifugation)", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="Final Product:\nDisodium

Benzaldehyde-2,4-disulfonate", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> reaction; reagents -> reaction; reaction -> concentration; concentration ->

oxidation; oxidation -> isolation; isolation -> product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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